Cas no 15934-01-7 (Glycine,N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, ammonium salt (1:3))

Glycine,N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, ammonium salt (1:3) structure
15934-01-7 structure
Product Name:Glycine,N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, ammonium salt (1:3)
CAS No:15934-01-7
MF:C10H25N5O8
MW:343.334202528
CID:171146
PubChem ID:85197
Update Time:2025-04-19

Glycine,N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, ammonium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • azane,2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetic acid
    • triammonium hydrogen ethylenediaminetetraacetate
    • 2,2',2'',2'''-(ethane-1,2-diyldinitrilo)tetraacetic acid triammoniate
    • Ethylenediaminetetraacetic acid, triammonium salt
    • Glycine, N,N-1,2-ethanediylbisN-(carboxymethyl)-, triammonium salt
    • EINECS 240-073-8
    • 6F23W9ABGW
    • Ethylenediaminetetraacetic acid triammonium salt
    • CHELEST 3N
    • GLYCINE, N,N'-1,2-ETHANEDIYLBIS(N-(CARBOXYMETHYL)-, TRIAMMONIUM SALT; ACETIC ACID, (ETHYLENEDINITRILO)TETRA-, TRIAMMONIUM SALT
    • 15934-01-7
    • EDTA triammonium salt
    • Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, triammonium salt
    • EC 240-073-8
    • Q27264778
    • VERSENE TRI-AMMONIUM EDTA
    • Triammonium ethylenediaminetetraacetate
    • TRIAMMONIUM (ETHYLENEDINITRILO)TETRAACETATE
    • Glycine, N,N'-1,2-ethanediylbis(N-(carboxymethyl)-, ammonium salt (1:3)
    • UNII-6F23W9ABGW
    • Glycine,N,N'-1,2-ethanediylbis[N-(carboxymethyl)-,triammonium salt
    • Glycine,N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, ammonium salt (1:3)
    • Inchi: 1S/C10H16N2O8.3H3N/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);3*1H3
    • InChI Key: XKWFRVVFRZYIFP-UHFFFAOYSA-N
    • SMILES: OC(CN(CC(=O)O)CCN(CC(=O)O)CC(=O)O)=O.N.N.N

Computed Properties

  • Exact Mass: 343.17045
  • Monoisotopic Mass: 343.17031277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 316
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • PSA: 260.68
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